1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride
Overview
Description
1-(Indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride (IMAP-HCl) is an organic compound that has been used in a variety of scientific research applications due to its unique properties. It is a white crystalline solid with a melting point of 105-107°C and a molecular weight of 331.9 g/mol. IMAP-HCl is an important tool for the study of biochemical and physiological processes in living organisms, as it has been used to study the effects of drugs on various systems.
Mechanism of Action
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride is an organic compound that acts as an agonist at the 5-HT2A serotonin receptor. This receptor is found in the brain and is involved in the regulation of behavior, mood, and cognition. When 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride binds to the 5-HT2A receptor, it activates the receptor, which leads to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. These neurotransmitters are responsible for regulating mood, behavior, and cognition.
Biochemical and Physiological Effects
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to improved mood, behavior, and cognition. It has also been shown to increase the production of endorphins, which can lead to increased feelings of pleasure and euphoria. Additionally, 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride has been shown to have anticonvulsant, analgesic, and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride has several advantages for laboratory experiments. It is relatively stable, non-toxic, and easy to synthesize. Additionally, it is relatively inexpensive compared to other compounds used in scientific research. However, 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride has some limitations for laboratory experiments. It is not soluble in water, so it must be dissolved in an appropriate solvent before use. Additionally, it is not suitable for long-term storage, as it is susceptible to hydrolysis.
Future Directions
The use of 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride for scientific research has opened up a number of potential future directions. These include the study of its effects on other systems, such as the immune system and the cardiovascular system. Additionally, further research could be conducted to explore the potential therapeutic applications of 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride, such as its use as an antidepressant or anticonvulsant. Additionally, further research could be conducted to explore the potential of 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride as a drug delivery system. Finally, further research could be conducted to explore the potential interactions of 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride with other drugs and compounds.
Synthesis Methods
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride can be synthesized through a multi-step reaction process. The first step involves the reaction of indole-3-carboxylic acid with methylamine in the presence of anhydrous sodium carbonate and a catalytic amount of p-toluenesulfonic acid. This reaction yields the intermediate 1-(indolizin-3-yl)-2-methylamino)propan-1-one, which is then reacted with hydrochloric acid to form 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride. The reaction can be monitored by thin layer chromatography and the product can be purified by recrystallization.
Scientific Research Applications
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride has been used in a variety of scientific research applications due to its unique properties. It has been used to study the effects of drugs on various systems, as well as to study the biochemical and physiological processes in living organisms. It has been used to study the pharmacological properties of drugs, as well as to study the effects of drugs on the nervous system. Additionally, it has been used to study the effects of drugs on the cardiovascular system and to study the effects of drugs on the immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride involves the condensation of indolizine-3-carboxaldehyde with methylamine followed by reduction and acylation.", "Starting Materials": [ "Indolizine-3-carboxaldehyde", "Methylamine", "Sodium borohydride", "Acetic anhydride", "Hydrochloric acid", "Ethyl acetate", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Condensation of indolizine-3-carboxaldehyde with methylamine in ethanol to form 1-(indolizin-3-yl)-2-methylaminoethanol", "Step 2: Reduction of 1-(indolizin-3-yl)-2-methylaminoethanol with sodium borohydride in ethanol to form 1-(indolizin-3-yl)-2-methylaminoethane", "Step 3: Acylation of 1-(indolizin-3-yl)-2-methylaminoethane with acetic anhydride in ethyl acetate to form 1-(indolizin-3-yl)-2-acetamidoethane", "Step 4: Quaternization of 1-(indolizin-3-yl)-2-acetamidoethane with hydrochloric acid in ethyl acetate to form 1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride", "Step 5: Purification of the product by extraction with sodium bicarbonate and sodium chloride" ] } | |
CAS RN |
2758006-07-2 |
Product Name |
1-(indolizin-3-yl)-2-(methylamino)propan-1-one hydrochloride |
Molecular Formula |
C12H15ClN2O |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
